Cas no 1261900-12-2 (6-Amino-3-(4-formylphenyl)picolinic acid)

6-Amino-3-(4-formylphenyl)picolinic acid structure
1261900-12-2 structure
Product Name:6-Amino-3-(4-formylphenyl)picolinic acid
CAS No:1261900-12-2
MF:C13H10N2O3
MW:242.2301030159
MDL:MFCD18323340
CID:5158326
Update Time:2023-08-24

6-Amino-3-(4-formylphenyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

    • 6-Amino-3-(4-formylphenyl)picolinic acid
    • MDL: MFCD18323340
    • Inchi: 1S/C13H10N2O3/c14-11-6-5-10(12(15-11)13(17)18)9-3-1-8(7-16)2-4-9/h1-7H,(H2,14,15)(H,17,18)
    • InChI Key: QKEQJZIFJWZSIM-UHFFFAOYSA-N
    • SMILES: OC(C1C(=CC=C(N)N=1)C1C=CC(C=O)=CC=1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 313
  • XLogP3: 1.5
  • Topological Polar Surface Area: 93.3

6-Amino-3-(4-formylphenyl)picolinic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB330644-5 g
6-Amino-3-(4-formylphenyl)picolinic acid, 95%; .
1261900-12-2 95%
5 g
€1,159.00 2023-07-19
abcr
AB330644-5g
6-Amino-3-(4-formylphenyl)picolinic acid, 95%; .
1261900-12-2 95%
5g
€1159.00 2025-02-19
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